Cas no 1393477-34-3 (1-?HYDROXY-?3,?3-?DIMETHYL-?1,?3-?DIHYDRO-?2,?1-?BENZOXABOROLE-?5-?CARBOXYLIC ACID)

• Product Name: 1-?HYDROXY-?3,?3-?DIMETHYL-?1,?3-?DIHYDRO-?2,?1-?BENZOXABOROLE-?5-?CARBOXYLIC ACID
• CAS No: 1393477-34-3
• MF: C₁₀H₁₁BO₄
• MW: 206.002943277359
• CID: 4593646
• PubChem ID: 122715545
• Update Time: 2024-11-06

1-?HYDROXY-?3,?3-?DIMETHYL-?1,?3-?DIHYDRO-?2,?1-?BENZOXABOROLE-?5-?CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-3,3-dimethyl-1,3-dihydrobenzo[c][1,2]oxaborole-5-carboxylic acid
• 1-?HYDROXY-?3,?3-?DIMETHYL-?1,?3-?DIHYDRO-?2,?1-?BENZOXABOROLE-?5-?CARBOXYLIC ACID
• 1393477-34-3
• MFCD27976909
• DB-102935
• D74061
• CS-0079309
• 1-hydroxy-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborole-5-carboxylic acid

• Inchi： 1S/C10H11BO4/c1-10(2)7-5-6(9(12)13)3-4-8(7)11(14)15-10/h3-5,14H,1-2H3,(H,12,13)
• InChI Key： CTUBYMAOSJTROD-UHFFFAOYSA-N
• SMILES： B1(O)C2=CC=C(C(O)=O)C=C2C(C)(C)O1

Computed Properties

• Exact Mass: 206.0750390g/mol
• Monoisotopic Mass: 206.0750390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų